Cas no 1189207-30-4 (4-Fluoro-2-(phenylethynyl)benzaldehyde)

• Product Name: 4-Fluoro-2-(phenylethynyl)benzaldehyde
• CAS No: 1189207-30-4
• MF: C₁₅H₉FO
• MW: 224.229767560959
• MDL: MFCD28359714
• CID: 1123787
• PubChem ID: 46913860
• Update Time: 2025-10-29

4-Fluoro-2-(phenylethynyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-2-(phenylethynyl)benzaldehyde
• 2-(Phenylethynyl)-4-fluorobenzaldehyde
• 4-fluoro-2-(2-phenylethynyl)benzaldehyde
• AK431643
• CS-0163011
• AKOS027393701
• SCHEMBL15428225
• 1189207-30-4
• C71611
• DB-229096
• DS-18763
• 4-Fluoro-2-(phenylethynyl)benzaldehyde

• MDL： MFCD28359714
• Inchi： 1S/C15H9FO/c16-15-9-8-14(11-17)13(10-15)7-6-12-4-2-1-3-5-12/h1-5,8-11H
• InChI Key： DQWGIUIRDYPGKU-UHFFFAOYSA-N
• SMILES： FC1C=CC(C=O)=C(C#CC2C=CC=CC=2)C=1

Computed Properties

• Exact Mass: 224.063743068g/mol
• Monoisotopic Mass: 224.063743068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 3.5

Experimental Properties

• Boiling Point: 377.1°C at 760 mmHg

4-Fluoro-2-(phenylethynyl)benzaldehyde Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C(BD517745)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 4-Fluoro-2-(phenylethynyl)benzaldehyde

4-Fluoro-2-(phenylethynyl)benzaldehyde (CAS No. 1189207-30-4): An Overview of Its Synthesis, Properties, and Applications

4-Fluoro-2-(phenylethynyl)benzaldehyde (CAS No. 1189207-30-4) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its aromatic ring substituted with a fluoro group and a phenylethynyl moiety, making it an interesting candidate for a wide range of chemical reactions and functional materials.

The synthesis of 4-Fluoro-2-(phenylethynyl)benzaldehyde typically involves several well-established methods. One common approach is the coupling reaction between 4-fluorobenzaldehyde and phenylacetylene using palladium catalysts. This method has been extensively studied and optimized to achieve high yields and selectivity. For instance, a recent study published in the Journal of Organic Chemistry reported the use of palladium(II) acetate and tri(o-tolyl)phosphine as catalysts in the presence of copper(I) iodide, which resulted in excellent yields of the desired product under mild conditions.

The physical and chemical properties of 4-Fluoro-2-(phenylethynyl)benzaldehyde are crucial for understanding its behavior in various applications. This compound is a solid at room temperature with a melting point of approximately 65°C. It is soluble in common organic solvents such as dichloromethane, ethyl acetate, and dimethylformamide (DMF). The presence of the fluoro group imparts unique electronic properties to the molecule, enhancing its reactivity in certain chemical transformations. Additionally, the phenylethynyl moiety provides conjugation and rigidity to the molecular structure, which can be advantageous in designing functional materials.

In the pharmaceutical industry, 4-Fluoro-2-(phenylethynyl)benzaldehyde has shown promise as an intermediate for the synthesis of bioactive compounds. For example, it has been used as a building block in the preparation of potential anticancer agents. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of this compound exhibited significant cytotoxic activity against various cancer cell lines. The fluoro substitution on the aromatic ring was found to enhance the potency and selectivity of these derivatives, making them attractive candidates for further drug development.

Beyond pharmaceutical applications, 4-Fluoro-2-(phenylethynyl)benzaldehyde has also found use in materials science. Its unique electronic properties make it suitable for the synthesis of conjugated polymers and small molecules for organic electronics. For instance, researchers at the University of California, Berkeley, have utilized this compound as a monomer unit in the preparation of poly(p-phenylene ethynylene) (PPE) derivatives. These polymers exhibit excellent photophysical properties and have been explored for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices.

The environmental impact of chemicals is an important consideration in their development and application. Studies on the biodegradability and toxicity of 4-Fluoro-2-(phenylethynyl)benzaldehyde have shown that it is relatively stable under environmental conditions but can be biodegraded by certain microorganisms over time. A recent publication in Environmental Science & Technology reported that aerobic bacteria were capable of degrading this compound through oxidative pathways, suggesting that it may not pose significant long-term environmental risks when used responsibly.

In conclusion, 4-Fluoro-2-(phenylethynyl)benzaldehyde (CAS No. 1189207-30-4) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and organic synthesis. Its unique chemical structure and properties make it an attractive candidate for further research and development. As new synthetic methods continue to emerge and our understanding of its behavior deepens, it is likely that this compound will play an increasingly important role in various scientific disciplines.